Cas no 1211534-87-0 (5H,6H,7H,8H,9H-pyrido[2,3-d]azepine)

• Product Name: 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
• CAS No: 1211534-87-0
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD18258965
• CID: 4563123
• PubChem ID: 23122743
• Update Time: 2025-11-02

5H,6H,7H,8H,9H-pyrido[2,3-d]azepine Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
• 6,7,8,9-tetrahydro-5H-pyrido[2,3-d]azepine
• 6,7,8,9-Tetrahydro-5H-pyrido[3,2-d]azepine
• 5H-Pyrido[2,3-d]azepine, 6,7,8,9-tetrahydro-
• SB12860
• P12285
• SCHEMBL1041309
• AS-51273
• CS-0050471
• MFCD18258965
• QIBPEANLJGMFBP-UHFFFAOYSA-N
• 1211534-87-0
• AKOS023398120
• SY244824

• MDL： MFCD18258965
• Inchi： 1S/C9H12N2/c1-2-8-3-6-10-7-4-9(8)11-5-1/h1-2,5,10H,3-4,6-7H2
• InChI Key： QIBPEANLJGMFBP-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C=CC=N2)CC1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine

5H,6H,7H,8H,9H-pyrido[2,3-d]azepine (CAS No. 1211534-87-0): A Comprehensive Overview of Its Properties and Applications

The 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine (CAS No. 1211534-87-0) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This bicyclic structure, featuring both pyridine and azepine rings, serves as a crucial scaffold in the development of novel therapeutic agents. Its unique molecular architecture makes it a valuable intermediate for synthesizing compounds with potential biological activities.

In recent years, the demand for pyridoazepine derivatives has surged due to their versatile applications in drug discovery. Researchers are particularly interested in exploring the pharmacological properties of 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine, as it exhibits promising interactions with various biological targets. The compound's ability to modulate enzyme activity and receptor binding has positioned it as a key player in the development of treatments for neurological disorders and inflammatory conditions.

The synthesis of 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine involves multi-step organic reactions, often starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve yield. This aligns with the growing trend in the pharmaceutical industry to adopt sustainable practices. The compound's stability under various conditions makes it suitable for further functionalization, enabling the creation of diverse derivatives with tailored properties.

One of the most exciting aspects of pyrido[2,3-d]azepine chemistry is its potential in addressing current healthcare challenges. With the rise of antibiotic resistance, researchers are investigating whether derivatives of this compound could serve as novel antimicrobial agents. Similarly, its structural features suggest possible applications in cancer therapy, particularly in targeting specific pathways involved in tumor growth and metastasis.

The market for 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine has seen steady growth, driven by increased R&D investment in pharmaceutical companies and academic institutions. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography play crucial roles in characterizing this compound and its derivatives. These methods ensure the purity and identity of the material, which is essential for both research and potential commercial applications.

From a regulatory perspective, CAS 1211534-87-0 is not classified as a controlled substance, making it accessible for legitimate research purposes. However, researchers must adhere to standard laboratory safety protocols when handling this compound. Proper storage conditions, typically in a cool, dry environment protected from light, help maintain its stability over extended periods.

Recent publications have highlighted innovative applications of pyridoazepine-based compounds in material science, particularly in the development of organic electronic materials. The conjugated system present in these molecules offers interesting electronic properties that could be exploited in optoelectronic devices. This interdisciplinary potential makes 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine a compound of interest beyond traditional pharmaceutical applications.

As the scientific community continues to explore the possibilities of this versatile scaffold, computational chemistry approaches are becoming increasingly important. Molecular modeling and docking studies help predict the interactions of pyrido[2,3-d]azepine derivatives with biological targets, accelerating the drug discovery process. These in silico methods, combined with experimental validation, represent a powerful strategy for developing new therapeutic candidates.

The future of 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine research appears promising, with ongoing investigations into its structure-activity relationships. As our understanding of its chemical behavior and biological effects deepens, we can anticipate the emergence of new applications in various scientific domains. The compound's unique characteristics ensure its continued relevance in both academic and industrial settings.